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Compound of Interest

Compound Name: Chemosol

Cat. No.: B1237139

For Researchers, Scientists, and Drug Development Professionals

Principle of Action

Chemosol B8 is a surface disinfectant containing sodium hydroxide and PIPES (piperazine-
N,N'-bis(2-ethanesulfonic acid)) buffer, intended for microbiological control in laboratory
settings.[1] The primary antimicrobial activity of Chemosol B8 is attributed to its sodium
hydroxide content. Sodium hydroxide, a strong alkali, is effective in inactivating a broad
spectrum of microorganisms including bacteria, viruses, fungi, and endotoxins.[2] Its
mechanism of action involves the saponification of fats and dissolution of proteins, which
disrupts microbial cell membranes and denatures essential proteins.[2] The PIPES buffer
component helps to maintain a stable alkaline pH, ensuring the sustained efficacy of the
sodium hydroxide.[3]

Quantitative Data Summary

The following tables summarize the antimicrobial efficacy of sodium hydroxide and the material
compatibility of the components of Chemosol B8. This data, derived from studies on sodium
hydroxide, serves as a guide for the effective use of Chemosol B8.

Table 1: Antimicrobial Efficacy of Sodium hydroxide
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Target
Microorganism

Concentration of
Sodium Hydroxide

Contact Time

Efficacy

Bacteria
General Bacteria pH 12.0 < 72 hours 100% bactericidal[4]
Fish Pathogenic N o
) pH 10.0 Not specified 100% bactericidal[4]
Bacteria
N ) Reduction from 4,100
Thermophilic Spores 1.3% (w/v) at 70°C 40 minutes
cfu/mL to <1 cfu/mL][5]
E. coli (in biofilms) Not specified Not specified Effective
Viruses
Enveloped Virus o
) ) N Sufficient to
(Murine Leukemia 0.1M Not specified

Virus)

inactivate[2][6]

Various Enveloped

and Non-enveloped

0.1Mand 0.5 M

Varied (kinetic data

Effective

) available) inactivation[2]
Viruses
Hepatitis A Virus o
] ] Sufficient to

(HAV), Canine 0.1 M at 60°C 2 minutes ) )

] inactivate[7]
Parvovirus (CPV), etc.
All Viruses (in a ] Reduction to

- 4% 5 minutes
specific study) undetectable levels[8]
Fungi
General Fungi Not specified <1 hour Effective[9]
Candida albicans Not specified 30 seconds Inhibition observed[9]
Table 2: Material Compatibility

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4522580/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4522580/
https://www.researchgate.net/publication/287895903_Conditions_for_inactivation_of_thermophilic_spores_in_NaOH_solutions_for_reuse_applications
https://cdn.cytivalifesciences.com/api/public/content/digi-20986-pdf
http://www.proteinguru.com/protocols/NaOH%20and%20column%20cleaning.pdf
https://cdn.cytivalifesciences.com/api/public/content/digi-20986-pdf
https://alfresco-static-files.s3.amazonaws.com/alfresco_images/pharma/2014/08/22/dd7d914d-32ec-4d61-85cb-f8a1524c9d95/article-62865.pdf
https://www.researchgate.net/figure/Summary-of-virus-inactivation-during-4-sodium-hydroxide-treatment_tbl2_233825077
https://www.cdc.gov/infection-control/hcp/disinfection-sterilization/chemical-disinfectants.html
https://www.cdc.gov/infection-control/hcp/disinfection-sterilization/chemical-disinfectants.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Material

Sodium Hydroxide
Compatibility

PIPES Buffer Compatibility

Metals

Stainless Steel (304 & 316)

Resistant at concentrations up

to solubility limit below 80°C.
[10]

Generally compatible.

Aluminum Not recommended.[11] Generally compatible.
Brass Not specified Generally compatible.
Cast Iron Not specified Generally compatible.
Plastics

Polyvinyl Chloride (PVC) Not specified Generally compatible.
Polypropylene Not specified Generally compatible.
Polyethylene Not specified Generally compatible.

Other Materials

Glass

Generally compatible.

Generally compatible.

Rubber

Not specified

Generally compatible.

Experimental Protocols

Materials Required

e Chemosol B8 solution

» Personal Protective Equipment (PPE):

o Nitrile gloves[1]

o Safety goggles or face shield

o Lab coat
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 Sterile wipes or cloths
o Sterile water for rinsing (if required)

o Biohazard waste disposal bags

Surface Disinfection Protocol

This protocol outlines the steps for the general disinfection of non-porous laboratory surfaces
such as benchtops, fume hoods, and equipment exteriors.

o Preparation of Working Solution: Prepare the working solution of Chemosol B8 as
recommended by the manufacturer. In the absence of specific instructions, a concentration
of 0.1 M to 1.0 M sodium hydroxide is commonly used for cleaning and sanitization.[2]

o Surface Pre-cleaning: Before applying Chemosol B8, remove any gross filth or heavy soil
from the surface. Cleaning is an essential prerequisite to disinfection.

» Application of Disinfectant: Liberally apply the Chemosol B8 working solution to the surface
using a sterile wipe or cloth, ensuring the entire surface is thoroughly wetted.

o Contact Time: Allow the disinfectant to remain on the surface for the required contact time to
ensure efficacy against the target microorganisms. Based on available data for sodium
hydroxide, a minimum contact time of 10-15 minutes is recommended for general
bactericidal and virucidal activity. For more resistant organisms or higher levels of
contamination, a longer contact time of up to one hour may be necessary.[2][6]

o Wiping/Rinsing: After the specified contact time, wipe the surface with a new sterile cloth. If
required for the specific surface or subsequent applications, rinse the surface with sterile
water to remove any residual disinfectant.

o Disposal: Dispose of all used wipes, gloves, and other contaminated materials in a
designated biohazard waste bag.

Safety Precautions

o Corrosive Hazard: Chemosol B8 contains sodium hydroxide and is corrosive, causing
severe skin burns and eye damage.[1]
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o Personal Protective Equipment: Always wear appropriate PPE, including nitrile gloves, safety
goggles, and a lab coat when handling Chemosol B8.[1]

e Ventilation: Use in a well-ventilated area.
e Incompatible Materials: Avoid contact with strong acids.[1]

o First Aid: In case of skin contact, wash with plenty of soap and water. If in eyes, rinse
cautiously with water for several minutes. Seek immediate medical attention for any
exposure.

Visualizations
Experimental Workflow for Surface Disinfection
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Caption: A flowchart of the surface disinfection protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for Chemosol B8 in
Surface Disinfection]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1237139#how-to-use-chemosol-b8-for-surface-
disinfection-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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